Cas no 62371-20-4 (Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester)

62371-20-4 structure
Product name:Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester
Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester
- ethyl N-(2-methylprop-2-enyl)-N-propan-2-ylcarbamate
- Ethyl (2-methylprop-2-en-1-yl)propan-2-ylcarbamate
- DTXSID20503881
- 62371-20-4
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- Inchi: InChI=1S/C10H19NO2/c1-6-13-10(12)11(9(4)5)7-8(2)3/h9H,2,6-7H2,1,3-5H3
- InChI Key: CEHMNIKOVZBACG-UHFFFAOYSA-N
- SMILES: CCOC(=O)N(CC(=C)C)C(C)C
Computed Properties
- Exact Mass: 185.14167
- Monoisotopic Mass: 185.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester Related Literature
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
62371-20-4 (Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester) Related Products
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